6-imino-N,13-dimethyl-2-oxo-7-[3-(propan-2-yloxy)propyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
Description
This compound is a structurally complex triazatricyclic carboxamide derivative featuring a fused polycyclic system with an imino group, oxo functionalities, and a 3-(propan-2-yloxy)propyl side chain.
Properties
Molecular Formula |
C20H25N5O3 |
|---|---|
Molecular Weight |
383.4 g/mol |
IUPAC Name |
6-imino-N,13-dimethyl-2-oxo-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide |
InChI |
InChI=1S/C20H25N5O3/c1-12(2)28-9-5-8-24-17(21)14(19(26)22-4)10-15-18(24)23-16-7-6-13(3)11-25(16)20(15)27/h6-7,10-12,21H,5,8-9H2,1-4H3,(H,22,26) |
InChI Key |
KCMLHVBQFRPAGC-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CCCOC(C)C)C(=O)NC)C=C1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-imino-N,13-dimethyl-2-oxo-7-[3-(propan-2-yloxy)propyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide typically involves multiple steps, starting from simpler organic molecules. One common approach is to construct the tricyclic core through a series of cyclization reactions. Key steps may include:
Formation of the Triazatricyclic Core: This can be achieved through a cyclization reaction involving a suitable precursor, such as a substituted hydrazine and a diketone.
Introduction of the Propyl Group: The propyl group can be introduced via an alkylation reaction using a propyl halide.
Oxidation and Methylation:
Industrial Production Methods
Industrial production of this compound would likely involve optimizing the synthetic route for scalability and cost-effectiveness. This includes using readily available starting materials, optimizing reaction conditions to maximize yield, and minimizing the number of purification steps. Techniques such as continuous flow chemistry might be employed to enhance efficiency and reproducibility.
Chemical Reactions Analysis
Types of Reactions
6-imino-N,13-dimethyl-2-oxo-7-[3-(propan-2-yloxy)propyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.
Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially modifying its biological activity.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) can be used.
Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield ketones or carboxylic acids, while reduction could produce alcohols or amines.
Scientific Research Applications
Chemistry
In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in the development of new materials and catalysts.
Biology
In biological research, the compound’s potential bioactivity makes it a candidate for drug development. It may exhibit antimicrobial, antiviral, or anticancer properties, making it a subject of interest for pharmacological studies.
Medicine
In medicine, the compound could be explored for its therapeutic potential. Its ability to interact with specific biological targets could lead to the development of new treatments for various diseases.
Industry
In industry, the compound’s unique properties might be leveraged in the development of new materials, such as polymers or coatings, with specific desired characteristics.
Mechanism of Action
The mechanism by which 6-imino-N,13-dimethyl-2-oxo-7-[3-(propan-2-yloxy)propyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide exerts its effects depends on its interaction with molecular targets. These targets could include enzymes, receptors, or nucleic acids. The compound may act by binding to these targets and modulating their activity, leading to changes in cellular processes and pathways.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues from Spirocyclic Benzothiazole Derivatives
describes compounds like 8-(4-Dimethylamino-phenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione, which share carboxamide groups and polycyclic systems. Key differences include:
- Ring Systems : The target compound’s triazatricyclo[8.4.0.0³,⁸] framework contrasts with the spiro[4.5]decane system in , which incorporates a benzothiazole group. Spiro systems often enhance stereochemical complexity, whereas fused tricycles may improve binding affinity to planar biological targets.
Pesticidal Carboxamides
lists carboxamide-based pesticides such as propanil (N-(3,4-dichlorophenyl)propanamide) and iprodione metabolite isomer . Comparisons include:
- Functional Groups: Propanil’s simplicity (single aromatic ring with chlorine substituents) contrasts with the target compound’s tricyclic core. The latter’s imino and oxo groups may enable hydrogen bonding, a feature absent in simpler pesticidal carboxamides.
- Biological Targets : Propanil acts as a herbicide by inhibiting acetolactate synthase, while the target compound’s mechanism remains speculative. Its larger structure may target enzymes with deeper binding pockets, such as kinases or proteases .
Data Tables
Table 1. Structural and Functional Comparison
Table 2. Physicochemical Properties (Hypothetical)
| Property | Target Compound | Spirocyclic Derivatives | Propanil |
|---|---|---|---|
| Molecular Weight | ~450–500 g/mol | ~350–400 g/mol | 218.08 g/mol |
| LogP (Lipophilicity) | Moderate-High (due to alkyloxy chain) | Moderate (polar benzothiazole group) | Low (chlorinated aryl group) |
| Solubility | Low in water, high in DMSO | Moderate in polar solvents | Low in water |
Research Findings and Mechanistic Insights
- Synthesis: While the target compound’s synthesis route is unspecified, suggests microbial origins via marine actinomycetes, which employ LC/MS-guided isolation for complex metabolites . In contrast, ’s spiro derivatives are synthesized through cyclization reactions involving pyrrolidine, highlighting divergent synthetic strategies .
- Bioactivity : The tricyclic system in the target compound may mimic natural product scaffolds that inhibit protein-protein interactions, whereas ’s propanil exemplifies how simplicity in structure correlates with broad-spectrum pesticidal activity .
- Challenges : The propan-2-yloxypropyl side chain in the target compound could pose metabolic instability, a common issue in drug development. Structural optimizations, such as replacing ether linkages with stable groups, might enhance pharmacokinetics.
Biological Activity
The compound 6-imino-N,13-dimethyl-2-oxo-7-[3-(propan-2-yloxy)propyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic molecule with significant potential for biological activity due to its unique structural features. This article reviews its biological properties, synthesis methods, and potential applications based on available literature.
Chemical Structure and Properties
The compound is characterized by a triazine ring system and various functional groups that may influence its reactivity and biological interactions. Its molecular formula is , with a molecular weight of approximately 479.6 g/mol.
| Property | Value |
|---|---|
| Molecular Formula | C27H37N5O3 |
| Molecular Weight | 479.6 g/mol |
| IUPAC Name | 6-imino-N,13-dimethyl-2-oxo-7-[3-(propan-2-yloxy)propyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide |
Case Studies
Research into structurally related compounds has provided insights into potential mechanisms of action:
- A study on triazine derivatives indicated that modifications at the amide position significantly enhanced their anticancer activity against human cancer cell lines by inducing apoptosis through caspase activation .
- Another investigation into carboxamide compounds highlighted their ability to inhibit specific enzymes involved in inflammatory responses, suggesting a pathway for developing anti-inflammatory drugs .
The exact mechanism of action for this compound remains to be fully elucidated; however, it may involve interactions with specific biological targets such as enzymes or receptors:
- Enzyme Inhibition : The presence of the carboxamide group suggests potential interactions with serine proteases or kinases.
- Receptor Modulation : The compound may serve as a ligand for certain receptors involved in cell signaling pathways related to inflammation and cancer progression.
Synthesis Methods
The synthesis of this compound typically involves multi-step organic reactions:
- Formation of the Triazine Core : Initial steps may include the synthesis of the triazine ring using appropriate precursors through cyclization reactions.
- Functional Group Modifications : Subsequent steps involve alkylation and acylation processes to introduce substituents such as the propan-2-yloxy group.
- Purification : Final purification steps often include recrystallization or chromatography to achieve high purity levels suitable for biological testing.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
